Cas no 2680760-72-7 (2,2-Dimethyl-1-(trifluoroacetyl)piperidine-4-carboxylic acid)

• Product Name: 2,2-Dimethyl-1-(trifluoroacetyl)piperidine-4-carboxylic acid
• CAS No: 2680760-72-7
• MF: C₁₀H₁₄F₃NO₃
• MW: 253.218273639679
• CID: 6369708
• PubChem ID: 165913125
• Update Time: 2025-05-20

2,2-Dimethyl-1-(trifluoroacetyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(trifluoroacetyl)piperidine-4-carboxylic acid
• EN300-7228370
• 2680760-72-7
• 2,2-Dimethyl-1-(trifluoroacetyl)piperidine-4-carboxylic acid

• Inchi： 1S/C10H14F3NO3/c1-9(2)5-6(7(15)16)3-4-14(9)8(17)10(11,12)13/h6H,3-5H2,1-2H3,(H,15,16)
• InChI Key： CJNIPHRALAKGSV-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C(=O)O)CC1(C)C)=O)(F)F

Computed Properties

• Exact Mass: 253.09257779g/mol
• Monoisotopic Mass: 253.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų

Additional information on 2,2-Dimethyl-1-(trifluoroacetyl)piperidine-4-carboxylic acid

Comprehensive Overview of 2,2-Dimethyl-1-(trifluoroacetyl)piperidine-4-carboxylic acid (CAS No. 2680760-72-7)

The compound 2,2-Dimethyl-1-(trifluoroacetyl)piperidine-4-carboxylic acid (CAS No. 2680760-72-7) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This molecule, characterized by its unique piperidine backbone and trifluoroacetyl functional group, serves as a critical intermediate in the development of novel therapeutic agents. Its structural complexity and functional versatility make it a subject of interest for researchers exploring drug discovery, medicinal chemistry, and bioconjugation techniques.

In recent years, the demand for fluorinated compounds like 2,2-Dimethyl-1-(trifluoroacetyl)piperidine-4-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. These properties are particularly valuable in the design of small-molecule drugs, where fluorine incorporation often improves binding affinity and pharmacokinetics. The compound's carboxylic acid moiety further enables its use in peptide synthesis and prodrug formulations, aligning with current trends in precision medicine and targeted therapies.

From a synthetic perspective, CAS No. 2680760-72-7 exemplifies the growing importance of heterocyclic chemistry in modern organic synthesis. Its 2,2-dimethyl substitution pattern confers steric hindrance, which can be leveraged to control regioselectivity in multi-step reactions. This feature is especially relevant for researchers investigating asymmetric catalysis or chiral auxiliaries, as it offers a platform for stereocontrol. The compound's compatibility with cross-coupling reactions and C-H activation methodologies further expands its utility in constructing complex molecular architectures.

The applications of 2,2-Dimethyl-1-(trifluoroacetyl)piperidine-4-carboxylic acid extend beyond pharmaceuticals. In material science, its trifluoromethyl group contributes to the development of high-performance polymers with exceptional thermal and chemical resistance. This aligns with industry demands for advanced materials in electronics, coatings, and aerospace. Additionally, the compound's potential role in agrochemical research is being explored, particularly in the design of sustainable pesticides with reduced environmental persistence.

Quality control and analytical characterization of CAS No. 2680760-72-7 are critical considerations for end-users. Advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are routinely employed to verify purity and structural integrity. These protocols address the pharmaceutical industry's emphasis on ICH guidelines and GMP compliance, ensuring the compound meets rigorous standards for preclinical development.

Environmental and safety profiles of 2,2-Dimethyl-1-(trifluoroacetyl)piperidine-4-carboxylic acid are frequently queried in scientific literature. While not classified as hazardous under standard protocols, proper handling with PPE and adherence to laboratory safety practices are recommended. The compound's green chemistry metrics, including atom economy and E-factor, are subjects of ongoing optimization efforts to align with sustainable chemistry initiatives.

Market dynamics for 2680760-72-7 reflect broader trends in fine chemicals supply chains. With increasing interest in custom synthesis and contract research, suppliers are expanding catalog offerings of this intermediate. The compound's pricing structure often correlates with scale-up feasibility and regulatory documentation availability, factors crucial for process chemistry teams evaluating cost-effective routes to API manufacturing.

Future research directions for 2,2-Dimethyl-1-(trifluoroacetyl)piperidine-4-carboxylic acid may explore its utility in biocatalysis or flow chemistry systems. The integration of machine learning in retrosynthetic analysis could further unlock novel applications, particularly in fragment-based drug design. As the scientific community continues to prioritize molecular diversity and scaffold hopping, this compound's unique structural features position it as a valuable asset in chemical biology investigations.